![molecular formula C27H24F2N4O4 B2882316 (1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-1H-pyrazol-4-yl)(4-(furan-2-carbonyl)piperazin-1-yl)methanone CAS No. 1014068-72-4](/img/structure/B2882316.png)
(1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-1H-pyrazol-4-yl)(4-(furan-2-carbonyl)piperazin-1-yl)methanone
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Description
(1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-1H-pyrazol-4-yl)(4-(furan-2-carbonyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C27H24F2N4O4 and its molecular weight is 506.51. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Exploration
Synthesis and Structural Characterization
A study by S. Benaka Prasad et al. (2018) involved the synthesis and structural exploration of a novel bioactive heterocycle, characterized using various spectroscopic methods and X-ray diffraction. This work emphasizes the importance of structural analysis in understanding the stability and interactions of novel compounds.
Catalyst- and Solvent-Free Synthesis
R. Moreno-Fuquen et al. (2019) developed an efficient approach for the regioselective synthesis of a related heterocyclic amide through a microwave-assisted Fries rearrangement under catalyst- and solvent-free conditions. Their work Moreno-Fuquen et al. (2019) showcases innovative synthesis techniques that could be applied to the synthesis of similar compounds.
Potential Applications in Material Science
Corrosion Inhibition
P. Singaravelu et al. (2022) investigated the corrosion inhibition activity of newly synthesized organic inhibitors on mild steel in acidic medium, highlighting the utility of such compounds in protecting industrial materials Singaravelu et al. (2022). This suggests potential applications of related compounds in corrosion inhibition.
Antimicrobial Activity:
Antibacterial and Antifungal Properties
A study by Amol V. Gadakh et al. (2010) on fluorine-containing pyrazoles demonstrated promising antibacterial and antifungal activities. This indicates the potential for related compounds to serve as a basis for developing new antimicrobial agents.
properties
IUPAC Name |
[4-[3-[(4-fluorophenyl)methoxy]-1-[(4-fluorophenyl)methyl]pyrazole-4-carbonyl]piperazin-1-yl]-(furan-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H24F2N4O4/c28-21-7-3-19(4-8-21)16-33-17-23(25(30-33)37-18-20-5-9-22(29)10-6-20)26(34)31-11-13-32(14-12-31)27(35)24-2-1-15-36-24/h1-10,15,17H,11-14,16,18H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEFIAPPIBILSJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(=O)C2=CC=CO2)C(=O)C3=CN(N=C3OCC4=CC=C(C=C4)F)CC5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H24F2N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
506.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-1H-pyrazol-4-yl)(4-(furan-2-carbonyl)piperazin-1-yl)methanone |
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